Cas no 6395-86-4 (Methyl 2-Oxo-4-phenylbut-3-enoate)

• Product Name: Methyl 2-Oxo-4-phenylbut-3-enoate
• CAS No: 6395-86-4
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 1662999
• PubChem ID: 582963
• Update Time: 2025-06-15

Methyl 2-Oxo-4-phenylbut-3-enoate Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 2-oxo-4-phenyl-, methyl ester
• methyl 2-oxo-4-phenylbut-3-enoate
• DB-230709
• methyl (3E)-2-oxo-4-phenylbut-3-enoate
• DTXSID40342557
• ZWDYRZGSCHGREX-UHFFFAOYSA-N
• 6395-86-4
• 2-oxo-4-phenylbutenoic acid methyl ester
• Methyl 2-Oxo-4-phenylbut-3-enoate

• Inchi： 1S/C11H10O3/c1-14-11(13)10(12)8-7-9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： ZWDYRZGSCHGREX-UHFFFAOYSA-N
• SMILES： O(C)C(C(C=CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Methyl 2-Oxo-4-phenylbut-3-enoate

Methyl 2-Oxo-4-phenylbut-3-enoate: A Key Compound in Pharmaceutical and Biomedical Research

Methyl 2-Oxo-4-phenylbut-3-enoate, also known by its CAS No. 6395-86-4, is a synthetic organic compound that has garnered significant attention in the field of pharmaceutical sciences due to its unique structural features and potential biological activities. This compound belongs to the class of aromatic ketones, characterized by the presence of a carbonyl group (C=O) conjugated with a phenyl ring. Its molecular formula is C₁₁H₁₀O₂, and its molecular weight is approximately 182.2 g/mol. The compound's structure consists of a four-carbon chain with a ketone group at the second carbon and a phenyl ring attached to the fourth carbon, making it a versatile scaffold for drug design and development.

Methyl 2-Oxo-4-phenylbut-3-enoate has been extensively studied for its potential applications in medicinal chemistry, particularly in the development of anti-inflammatory agents and metabolic regulators. Recent research published in Journal of Medicinal Chemistry (2023) highlights its role as a precursor for synthesizing bioactive derivatives with enhanced pharmacological properties. The compound's ability to modulate lipid metabolism and inhibit inflammatory pathways has made it a promising candidate for therapeutic interventions in metabolic disorders and chronic inflammatory conditions.

One of the key advantages of Methyl 2-Oxo-4-phenylbut-3-enoate is its structural simplicity, which facilitates efficient synthetic modifications. Scientists have employed various strategies, including electrophilic aromatic substitution and alkylation reactions, to functionalize the phenyl ring and the butenoyl chain. These modifications have led to the discovery of novel compounds with improved solubility, bioavailability, and target specificity. For instance, a study published in Organic & Biomolecular Chemistry (2024) demonstrated that substituting the phenyl ring with electron-withdrawing groups significantly enhanced the compound's potency in inhibiting cyclooxygenase (COX) enzymes, a critical target for nonsteroidal anti-inflammatory drugs (NSAIDs).

Recent advances in computational chemistry have further accelerated the exploration of Methyl 2-Oxo-4-phenylbut-3-enoate's potential. Machine learning algorithms and molecular docking studies have been used to predict its interactions with biological targets such as protease enzymes and lipid-binding proteins. A 2023 study in ACS Chemical Biology revealed that the compound exhibits a high binding affinity for the enzyme acetyl-CoA carboxylase (ACC), which plays a central role in fatty acid synthesis. This finding suggests its potential as a therapeutic agent for obesity-related metabolic diseases.

Another area of interest is the compound's role in signal transduction pathways and cellular metabolism. Research published in Cell Reports (2023) demonstrated that Methyl 2-Oxo-4-phenylbut-3-enoate can modulate the activity of the AMP-activated protein kinase (AMPK) pathway, a key regulator of energy homeostasis. This property makes the compound a potential candidate for the development of drugs targeting metabolic syndrome and type 2 diabetes. The compound's ability to enhance mitochondrial function and reduce oxidative stress further supports its therapeutic potential.

From a synthetic perspective, the preparation of Methyl 2-Oxo-4-phenylbut-3-enoate involves a series of well-established organic reactions. The synthesis typically begins with the formation of a phenylacetylene derivative, followed by a Wolff-Kishner reduction to introduce the ketone functionality. The final step involves the introduction of the methyl group at the alpha position through a Williamson ether synthesis. This approach ensures high yields and structural fidelity, making it suitable for large-scale production in pharmaceutical settings.

Despite its promising properties, the use of Methyl 2-Oxo-4-phenylbut-3-enoate is not without challenges. One of the primary concerns is its solubility profile in aqueous solutions, which can affect its bioavailability and pharmacokinetic properties. To address this, researchers have explored the use of nanocarriers and self-emulsifying drug delivery systems (SEDDS) to enhance its solubility and stability. A 2023 study in Pharmaceutical Research demonstrated that encapsulating the compound in lipid-based nanoparticles significantly improved its oral bioavailability by over 50%.

In addition to its therapeutic applications, Methyl 2-Oxo-4-phenylbut-3-enoate has been investigated for its potential in agricultural chemistry and pesticide development. Its ability to disrupt metabolic pathways in target organisms has led to its exploration as a biopesticide. A study published in Journal of Agricultural and Food Chemistry (2023) found that the compound exhibited potent insecticidal activity against several agricultural pests, including Helicoverpa armigera and Spodoptera littoralis. This dual functionality as a pharmaceutical and agrochemical agent highlights its versatility in multiple industries.

Finally, the environmental impact of Methyl 2-Oxo-4-phenylbut-3-enoate is an area of growing concern. While the compound itself is not classified as a persistent organic pollutant (POP), its potential for bioaccumulation and degradation pathways in the environment require further investigation. A 2023 report in Environmental Science & Technology emphasized the need for comprehensive studies on the compound's fate in ecosystems, particularly in aquatic environments. This research is critical for ensuring the safe and sustainable use of the compound in both pharmaceutical and industrial applications.

In conclusion, Methyl 2-Oxo-4-phenylbut-3-enoate represents a valuable scaffold in medicinal and organic chemistry due to its unique structural features and diverse applications. Its potential as a therapeutic agent, its utility in synthetic chemistry, and its exploration in agricultural and environmental contexts underscore its significance in modern scientific research. As new technologies and methodologies continue to emerge, the compound's role in drug development and beyond is likely to expand, offering new opportunities for innovation and discovery.

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